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Chloropropyl)diethoxymethylsilane

Cat. No.: B077525 Get Quote

An In-depth Technical Guide to (3-
Chloropropyl)diethoxymethylsilane
(3-Chloropropyl)diethoxymethylsilane, with the CAS number 13501-76-3, is a versatile

organosilicon compound extensively utilized by researchers, scientists, and drug development

professionals. Its bifunctional nature, featuring hydrolyzable ethoxy groups and a reactive

chloropropyl group, makes it an effective intermediate and coupling agent in a wide array of

applications, from materials science to the synthesis of complex molecules. This guide provides

a detailed overview of its physical properties, specifications, and its functional mechanisms.

Core Physical Properties and Specifications
(3-Chloropropyl)diethoxymethylsilane is typically supplied as a colorless and transparent

liquid.[1] Its key physical and chemical characteristics are summarized below, providing

essential data for its handling, application, and integration into various chemical processes.
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Property Value Citation(s)

CAS Number 13501-76-3 [1][2][3][4]

Molecular Formula C₈H₁₉ClO₂Si [1][3][5][6]

Molecular Weight 210.77 g/mol [1][3][7]

Appearance Colorless transparent liquid [1][2]

Density 0.973 - 0.974 g/cm³ at 20 °C [1][5]

Boiling Point 81-83 °C at 8 Torr (8 Kpa) [1][5][8]

Refractive Index 1.423 at 20 °C [1]

Flash Point ~80 °C (176 °F) [1][5][8]

Vapor Pressure 0.0899 mmHg at 25 °C [1][5][8]

Purity (by GC) ≥98% [2][3][9]

Functional Mechanism: A Dual-Action Molecule
The utility of (3-Chloropropyl)diethoxymethylsilane stems from its ability to act as a

molecular bridge between inorganic and organic materials.[6][10] This is achieved through a

two-step mechanism: hydrolysis and condensation, followed by the reaction of the

organofunctional group.

Hydrolysis and Condensation Pathway
The first stage involves the hydrolysis of the diethoxy groups in the presence of water. This

reaction is catalyzed by acid or base and results in the formation of reactive silanol (Si-OH)

groups. These silanols can then condense with hydroxyl groups on the surface of inorganic

substrates (like glass, silica, or metal oxides) or with other silanol groups to form a stable

siloxane (Si-O-Si) network.
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Step 1: Hydrolysis

Step 2: Condensation

(3-Chloropropyl)diethoxymethylsilane
Cl(CH₂)₃Si(CH₃)(OCH₂CH₃)₂

Reactive Silanols
Cl(CH₂)₃Si(CH₃)(OH)₂

 Hydrolysis 

Covalent Siloxane Bond
Substrate-O-Si(CH₃)(CH₂)₃Cl

H₂O

Inorganic Substrate
(e.g., with -OH groups)

 Condensation 

Click to download full resolution via product page

General mechanism of silane hydrolysis and condensation.

Applications in Surface Modification and as a
Chemical Intermediate
(3-Chloropropyl)diethoxymethylsilane is a key component in surface modification, where it

enhances adhesion between dissimilar materials.[10] It is also widely used as a chemical

intermediate for the synthesis of more complex organosilicon compounds and other specialty

chemicals.[4][10] The chloropropyl group provides a reactive site for further chemical

transformations.

The general workflow for using a silane coupling agent like (3-
Chloropropyl)diethoxymethylsilane for surface treatment involves several key steps, from

solution preparation to the final curing of the treated substrate.
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1. Solution Preparation
(Silane in Ethanol/Water)

2. pH Adjustment
(to 4.5-5.5 with Acetic Acid)

3. Hydrolysis
(Allow silanol formation)

4. Substrate Application
(Dipping, Spraying, or Coating)

5. Rinsing
(Remove excess silane)

6. Curing
(Heat or Room Temperature)

Modified Substrate

Click to download full resolution via product page

Typical experimental workflow for surface treatment.

Experimental Protocols
While specific protocols are application-dependent, the following provides a general

methodology for the surface treatment of a solid substrate using (3-
Chloropropyl)diethoxymethylsilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b077525?utm_src=pdf-body-img
https://www.benchchem.com/product/b077525?utm_src=pdf-body
https://www.benchchem.com/product/b077525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Surface Treatment of a Solid Substrate
This protocol outlines the steps for modifying the surface of a substrate, such as glass or silicon

wafers, to improve adhesion to organic polymers.

Materials:

(3-Chloropropyl)diethoxymethylsilane

Ethanol (95%)

Deionized water

Acetic acid

Substrate (e.g., glass slides)

Beakers and magnetic stirrer

Drying oven

Procedure:

Substrate Cleaning: The substrate must be meticulously cleaned to ensure a reactive

surface. This can be achieved by sonicating the substrate in a sequence of solvents such as

acetone, isopropanol, and deionized water, typically for 15 minutes each.

Silane Solution Preparation: Prepare a 2% (by volume) solution of (3-
Chloropropyl)diethoxymethylsilane in a 95:5 ethanol/water mixture.[7]

Hydrolysis: Adjust the pH of the solution to between 4.5 and 5.5 using a few drops of acetic

acid.[7] Stir the solution for approximately 5-10 minutes to allow for the hydrolysis of the

ethoxy groups to form reactive silanols.[7]

Surface Application: Immerse the cleaned and dried substrate into the silane solution for 1-2

minutes with gentle agitation.[7]
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Rinsing: Remove the substrate from the solution and rinse it briefly with fresh ethanol to

remove any excess, unreacted silane.[7]

Curing: The treated substrate should then be cured. This can be done by heating in an oven

at 110-120 °C for 10-30 minutes or by allowing it to cure at room temperature for 24 hours.[7]

[11]

The successful application of (3-Chloropropyl)diethoxymethylsilane results in a substrate

surface that is functionalized and ready for subsequent processing, such as the application of

coatings, adhesives, or for use in composite material fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077525#3-chloropropyl-diethoxymethylsilane-
physical-properties-and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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